Lithium(1+) ion 3,3-difluoro-1-(pyridin-4-yl)cyclobutane-1-carboxylate

• IUPAC Name: lithium;3,3-difluoro-1-pyridin-4-ylcyclobutane-1-carboxylate
• InChI: InChI=1S/C10H9F2NO2.Li/c11-10(12)5-9(6-10,8(14)15)7-1-3-13-4-2-7;/h1-4H,5-6H2,(H,14,15);/q;+1/p-1
• InChI Key: LSWMSERVPSNEGL-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1C(CC1(F)F)(C2=CC=NC=C2)C(=O)[O-]
• Molecular Formula: C10H8F2LiNO2
• Molecular Weight: 219.1 g/mol

Description

“Lithium(1+) ion 3,3-difluoro-1-(pyridin-4-yl)cyclobutane-1-carboxylate” is a chemical compound with the CAS Number: 2137536-67-3. It’s related to “[3,3-difluoro-1-(pyridin-4-yl)cyclobutyl]methanamine” which has the CAS Number: 2168194-58-7.

Molecular Structure Analysis

The molecular structure analysis of this compound would require specific scientific tools and data, which I currently do not have access to.

Scientific Research Applications

Late-Stage Difluoromethylation

• Applications :
  • .

Heterocyclic Synthesis

• Applications :
  • Pyrazoles : The successful difluoromethylation of 1-(3-bromo-1 H-pyrazol-1-yl)ethan-1-one is noteworthy. .

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. As this seems to be a chemical compound, its mechanism of action would depend on the context in which it’s used.

Safety and Hazards

For safety and hazard information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound. This document provides information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.